Cas no 294853-57-9 (3-nitro-4-[(4-phenylbutyl)amino]-2H-chromen-2-one)

• Product Name: 3-nitro-4-[(4-phenylbutyl)amino]-2H-chromen-2-one
• CAS No: 294853-57-9
• MF: C₁₉H₁₈N₂O₄
• MW: 338.357224941254
• CID: 4644022
• Update Time: 2025-10-28

3-nitro-4-[(4-phenylbutyl)amino]-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 3-nitro-4-[(4-phenylbutyl)amino]-
• 3-nitro-4-[(4-phenylbutyl)amino]-2H-chromen-2-one

• Inchi： 1S/C19H18N2O4/c22-19-18(21(23)24)17(15-11-4-5-12-16(15)25-19)20-13-7-6-10-14-8-2-1-3-9-14/h1-5,8-9,11-12,20H,6-7,10,13H2
• InChI Key： PVDUBOBIIXZRNC-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=CC=C2C(NCCCCC2=CC=CC=C2)=C1[N+]([O-])=O

Additional information on 3-nitro-4-[(4-phenylbutyl)amino]-2H-chromen-2-one

3-Nitro-4-[(4-phenylbutyl)amino]-2H-chromen-2-one: A Comprehensive Overview

The compound 3-nitro-4-[(4-phenylbutyl)amino]-2H-chromen-2-one, identified by the CAS number 294853-57-9, is a structurally complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of chromenones, which are known for their aromatic and conjugated systems, making them valuable in drug discovery, material science, and synthetic chemistry. Recent advancements in synthetic methodologies and computational modeling have enhanced our understanding of its properties and applications.

The molecular structure of 3-nitro-4-[(4-phenylbutyl)amino]-2H-chromen-2-one comprises a chromenone backbone with a nitro group at position 3 and an amino group substituted with a 4-phenylbutyl chain at position 4. This unique substitution pattern imparts distinctive electronic and steric properties to the molecule. The presence of the nitro group introduces electron-withdrawing effects, which can influence the reactivity and stability of the compound. On the other hand, the 4-phenylbutylamino group adds bulkiness and introduces potential sites for hydrogen bonding, enhancing its solubility and bioavailability.

Recent studies have highlighted the importance of chromenones as scaffolds for developing bioactive molecules. For instance, researchers have explored the anti-inflammatory and antioxidant properties of chromenones, which are attributed to their ability to scavenge free radicals and modulate cellular signaling pathways. In this context, 3-nitro-4-[(4-phenylbutyl)amino]-2H-chromen-2-one has shown promise as a potential lead compound for drug development. Its structural features make it an ideal candidate for further functionalization to enhance its pharmacokinetic properties.

The synthesis of 3-nitro-4-[(4 phenylbutyl)amino]chromanone involves multi-step organic reactions, including nitration, amination, and cyclization processes. The choice of reagents and reaction conditions plays a critical role in achieving high yields and maintaining the integrity of the molecule's functional groups. Recent advancements in catalytic systems and green chemistry have provided more sustainable pathways for synthesizing such compounds, reducing environmental impact while maintaining product quality.

In terms of applications, CAS No. 294853 57 9 has been investigated for its role in photovoltaic materials due to its conjugated system's ability to absorb light energy effectively. Additionally, its use as a precursor in polymer synthesis has been explored, leveraging its aromaticity and functional groups to create materials with tailored mechanical and electronic properties.

From a computational standpoint, density functional theory (DFT) calculations have been employed to study the electronic structure of 3-nitro 4 (4 phenylbutyl amino) chromanone. These studies reveal insights into its frontier molecular orbitals, which are crucial for understanding its reactivity in chemical transformations. Furthermore, molecular dynamics simulations have provided valuable information about its conformational flexibility and interactions with biological targets.

In conclusion, 3-nitro 4 (4 phenylbutyl amino) chromanone, with CAS number 294853 57 9, represents a versatile platform for exploring new chemical entities with diverse applications. Its unique structure, combined with cutting-edge synthetic and computational techniques, positions it as a key molecule in advancing scientific research across multiple disciplines.